molecular formula C18H17NO5 B14629658 2-[2-Hydroxy-4-(morpholin-4-yl)benzoyl]benzoic acid CAS No. 55165-07-6

2-[2-Hydroxy-4-(morpholin-4-yl)benzoyl]benzoic acid

Cat. No.: B14629658
CAS No.: 55165-07-6
M. Wt: 327.3 g/mol
InChI Key: MTACQHMXKBZYBM-UHFFFAOYSA-N
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Description

2-[2-Hydroxy-4-(morpholin-4-yl)benzoyl]benzoic acid is an organic compound with a complex structure that includes a benzoyl group, a morpholine ring, and a hydroxy group

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-[2-Hydroxy-4-(morpholin-4-yl)benzoyl]benzoic acid typically involves the reaction of 2-hydroxybenzoic acid with

Properties

CAS No.

55165-07-6

Molecular Formula

C18H17NO5

Molecular Weight

327.3 g/mol

IUPAC Name

2-(2-hydroxy-4-morpholin-4-ylbenzoyl)benzoic acid

InChI

InChI=1S/C18H17NO5/c20-16-11-12(19-7-9-24-10-8-19)5-6-15(16)17(21)13-3-1-2-4-14(13)18(22)23/h1-6,11,20H,7-10H2,(H,22,23)

InChI Key

MTACQHMXKBZYBM-UHFFFAOYSA-N

Canonical SMILES

C1COCCN1C2=CC(=C(C=C2)C(=O)C3=CC=CC=C3C(=O)O)O

Origin of Product

United States

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